3-Cyclohexylisoxazole-5-carboxylic acid
Overview
Description
3-Cyclohexylisoxazole-5-carboxylic acid is a chemical compound with the molecular formula C10H13NO3 . It is used for laboratory research purposes .
Molecular Structure Analysis
The molecular structure of 3-Cyclohexylisoxazole-5-carboxylic acid is represented by the InChI code1S/C10H13NO3/c12-10(13)9-6-8(11-14-9)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,12,13) . The molecular weight of the compound is 195.22 . Physical And Chemical Properties Analysis
3-Cyclohexylisoxazole-5-carboxylic acid is a solid compound . The compound should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Heterocyclic Compound Synthesis
3-Cyclohexylisoxazole-5-carboxylic acid plays a role in the synthesis of heterocyclic compounds. These compounds are crucial as intermediates or precursors in various chemical and biological applications, including the total synthesis of natural products, drugs, herbicides, and agrochemical preparation. The synthesis of isoxazoles, including 3-Cyclohexylisoxazole-5-carboxylic acid, involves versatile methodologies that enable the preparation of pharmacologically active compounds in high yields (Vitale & Scilimati, 2013).
Novel Synthesis Routes
New synthesis routes have been explored for isoxazoles, leading to 5-substituted 3-isoxazolols. These methods involve cycloaddition reactions and aim to minimize byproduct formation, offering more efficient routes to obtain compounds like 3-Cyclohexylisoxazole-5-carboxylic acid. Such advancements enhance the efficiency and versatility of synthesizing isoxazole derivatives (Sørensen, Falch, & Krogsgaard‐Larsen, 2000).
Combinatorial Chemistry
The compound is utilized in combinatorial chemistry for synthesizing new materials, especially in medicinal and biological sciences. The use of cyclohexylisocyanide in reactions, as part of the synthesis process for related compounds, showcases its potential in creating diverse chemical libraries for various applications (Marandi, 2018).
Conversion into Other Heterocycles
5-Arylisoxazole-3-carboxylic acids, similar in structure to 3-Cyclohexylisoxazole-5-carboxylic acid, can be transformed into other valuable heterocycles like 1,2,5-oxadiazoles. These transformations showcase the potential of isoxazole derivatives in the synthesis of diverse heterocyclic compounds, which are crucial in various chemical industries (Potkin et al., 2012).
Environmental Friendly Synthesis
Recent research includes the development of environmentally friendly methods for synthesizing isoxazole derivatives. For instance, using salicylic acid as a catalyst in water medium offers a green approach to the synthesis of isoxazole-5(4H)-ones, which is significant considering the environmental impact of chemical synthesis processes (Mosallanezhad & Kiyani, 2019).
Druglike Isoxazoles Synthesis
Isoxazole derivatives like 3-Cyclohexylisoxazole-5-carboxylic acid are used in the synthesis of druglike isoxazoles. The selective nucleophilic chemistry applied in these syntheses is crucial for creating libraries of compounds with potential pharmaceutical applications (Robins et al., 2007).
Safety and Hazards
properties
IUPAC Name |
3-cyclohexyl-1,2-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c12-10(13)9-6-8(11-14-9)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWLZQPLTGHCFHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NOC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80424402 |
Source
|
| Record name | 3-cyclohexylisoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80424402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclohexylisoxazole-5-carboxylic acid | |
CAS RN |
876716-46-0 |
Source
|
| Record name | 3-cyclohexylisoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80424402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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